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Cat. No.: B8118511

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Adrenocorticotropic
Hormone (1-13) (ACTH (1-13)), also known as a-Melanocyte-Stimulating Hormone (a-MSH), in
mouse models for various research applications. The document includes detailed dosage
information, experimental protocols, and visualizations of relevant biological pathways and
workflows.

l. Introduction

ACTH (1-13) is the N-terminal tridecapeptide of ACTH and is identical to a-MSH. It is a
pleiotropic peptide hormone with a well-documented role in pigmentation, but it also exerts
potent anti-inflammatory, neuroprotective, and metabolic effects.[1][2][3] These properties
make it a molecule of significant interest in preclinical research for a range of pathological
conditions. Unlike full-length ACTH, ACTH (1-13) does not stimulate glucocorticoid production
from the adrenal glands, allowing for the investigation of its direct, steroid-independent effects.
[4] Its actions are primarily mediated through melanocortin receptors (MCRS), particularly
MC1R, MC3R, MC4R, and MC5R.[5][6][7]

Il. Quantitative Data Summary: ACTH (1-13) Dosage
for Mouse Studies
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The following tables summarize the dosages of ACTH (1-13) used in various mouse studies,

categorized by the route of administration and the research application.

Table 1: Intraperitoneal (i.p.) Administration

Ke
Application  Strain Dosage Frequency . i . Reference
Findings
] ) Attenuated
Anti- Single ]
) C57BL/6 100 pg/kg o LPS-induced [6]
inflammatory injection ) )
inflammation.
Reduced
Single secondary
Neuroprotecti 1 mg/kg (a- injection 30 lesion volume
C57BL/6 _
on MSH(11-13)) min post- after
insult traumatic
brain injury.
No effect on
food intake in
wild-type
Metabolic ) Single ] P
) Wild-type 200 nmol o mice, but [5181I9]
Studies injection

reduced food
intake in Prcp

gt/gt mice.

Table 2: Intracerebroventricular (i.c.v.) Administration
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Key

Application  Strain Dosage Frequency L Reference
Findings
Induced a
40%
Metabolic Single reduction in
: C57BL/6 2.5 ug - : : [51[€]
Studies injection food intake in
overnight-
fasted mice.
Reduced
. Continuous body weight
Metabolic Pomc 0.05-5u ) ) )
) infusion over in a dose- [7]
Studies tml/tm1 g/day
14 days dependent
manner.

lll. Sighaling Pathways and Experimental Workflow

ACTH (1-13) binds to melanocortin receptors (MC1R, MC3R, MC4R, and MC5R), which are G-
protein coupled receptors.[5][6][7] The canonical signaling pathway involves the activation of
adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cCAMP) and subsequent
activation of Protein Kinase A (PKA).[1] PKA can then phosphorylate various downstream
targets, including the transcription factor CREB (cCAMP response element-binding protein), to
modulate gene expression.[7] This signaling cascade underlies the anti-inflammatory and
neuroprotective effects of ACTH (1-13).[1][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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